Cas no 2228314-15-4 (2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol)

• Product Name: 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• CAS No: 2228314-15-4
• MF: C₆H₇Cl₂N₃O
• MW: 208.045278787613
• CID: 6264676
• PubChem ID: 165634389
• Update Time: 2025-05-22

2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• EN300-1983634
• 2228314-15-4

• Inchi： 1S/C6H7Cl2N3O/c7-5-4(3(12)1-9)6(8)11-2-10-5/h2-3,12H,1,9H2
• InChI Key： CHFVVGVNXQLLFE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(CN)O

Computed Properties

• Exact Mass: 206.9966172g/mol
• Monoisotopic Mass: 206.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72Ų

Additional information on 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol (CAS No. 2228314-15-4)

2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol (CAS No. 2228314-15-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, characterized by its unique structural features, including a dichloropyrimidine core and an aminoethanol side chain. Its molecular formula is C₆H₇Cl₂N₃O, and it exhibits a molecular weight of 208.05 g/mol. Researchers are particularly interested in this compound due to its potential applications in drug discovery and crop protection.

The 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol structure combines a pyrimidine ring with two chlorine atoms at the 4 and 6 positions, which enhances its reactivity and binding affinity to biological targets. The presence of the aminoethanol moiety further contributes to its versatility, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for new therapeutic solutions in the post-pandemic era.

One of the most frequently asked questions about CAS 2228314-15-4 is its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but it exhibits limited solubility in water. Its stability is influenced by pH and temperature, requiring storage in cool, dry environments to prevent degradation. These properties are critical for researchers optimizing synthetic routes or formulating it for specific applications.

In the pharmaceutical industry, 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol has been investigated as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The dichloropyrimidine scaffold is known to interact with ATP-binding sites in kinases, making it a promising candidate for targeted therapies. Additionally, its potential as a precursor for antiviral drugs has sparked interest, especially in light of recent global health challenges.

Agrochemical applications of CAS 2228314-15-4 are equally noteworthy. The compound’s structural features enable it to act as a key intermediate in synthesizing herbicides and fungicides. With the increasing emphasis on sustainable agriculture, researchers are exploring its derivatives for their efficacy against resistant plant pathogens. This aligns with the broader trend of developing eco-friendly crop protection solutions to address food security concerns.

The synthesis of 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol typically involves multi-step reactions, starting from commercially available pyrimidine derivatives. Key steps include chlorination, nucleophilic substitution, and reduction, often requiring precise control of reaction conditions to achieve high yields. Innovations in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental footprint of its production.

Market dynamics for CAS 2228314-15-4 reflect its niche but growing demand. Pharmaceutical and agrochemical companies are the primary consumers, with research institutions also contributing to its uptake. The compound is often customized to meet specific project requirements, leading to a fragmented but competitive supplier landscape. Pricing trends indicate moderate volatility, influenced by raw material availability and regulatory changes.

From a regulatory standpoint, 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol is not classified as a hazardous substance under major global frameworks such as REACH and TSCA. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended during handling. Proper disposal methods should also be followed to minimize environmental impact, in line with industry best practices.

Future research directions for CAS 2228314-15-4 are likely to focus on expanding its utility in drug discovery and agrochemical innovation. Advances in computational chemistry and high-throughput screening may uncover new biological targets for its derivatives. Additionally, collaborations between academia and industry could accelerate the development of scalable and cost-effective synthesis methods, further broadening its applications.

In summary, 2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol (CAS No. 2228314-15-4) is a versatile and promising compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural properties, combined with ongoing research efforts, position it as a valuable tool for addressing contemporary challenges in health and agriculture. As scientific understanding deepens, its role in innovation is expected to grow, making it a compound worth watching in the coming years.